Cas no 70138-31-7 (3,3,3-Trimethoxypropanenitrile)
70138-31-7 structure
Product Name:3,3,3-Trimethoxypropanenitrile
CAS No:70138-31-7
MF:C6H11NO3
MW:145.156441926956
MDL:MFCD16619195
CID:573053
PubChem ID:144381
Update Time:2025-04-19
3,3,3-Trimethoxypropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3,3,3-trimethoxy-
- 3,3,3-Trimethoxypropanenitrile
- 3,3,3-Trimethoxyprop
- Crenolanib (CP-868596)
- 2-cyano-1,1,1-trimethoxyethane
- 3,3,3-Trimethoxypropionitrile
- Cyanoessigsaeure-orthomethylester
- cyano-orthoacetic acid trimethyl ester
- Cyan-orthoessigsaeure-trimethylester
- Propanenitrile,3,3,3-trimethoxy
- trimethyl orthoester of cyanoacetic acid
- FT-0718281
- SCHEMBL2223922
- SY257806
- CS-0246900
- EN300-345970
- IPJDXQYLAATRJK-UHFFFAOYSA-N
- 70138-31-7
- MFCD16619195
- AKOS022341753
- Q63408912
- DTXSID70220415
- DTXCID70142906
- DB-074263
- G54794
-
- MDL： MFCD16619195
- Inchi： 1S/C6H11NO3/c1-8-6(9-2,10-3)4-5-7/h4H2,1-3H3
- InChI Key： IPJDXQYLAATRJK-UHFFFAOYSA-N
- SMILES： O(C)C(CC#N)(OC)OC
Computed Properties
- Exact Mass: 145.07400
- Monoisotopic Mass: 145.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.5A^2
- XLogP3: -0.4
Experimental Properties
- Density: 1.036
- Boiling Point: 227°C at 760 mmHg
- Flash Point: 91.2°C
- Refractive Index: 1.413
- PSA: 51.48000
- LogP: 0.49308
3,3,3-Trimethoxypropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T795850-250mg |
3,3,3-Trimethoxypropanenitrile |
70138-31-7 | 250mg |
$ 201.00 | 2023-04-16 | ||
| TRC | T795850-2.5g |
3,3,3-Trimethoxypropanenitrile |
70138-31-7 | 2.5g |
$ 1596.00 | 2023-04-16 | ||
| eNovation Chemicals LLC | D779768-5g |
3,3,3-Trimethoxypropanenitrile |
70138-31-7 | 95% | 5g |
$980 | 2024-07-20 | |
| Enamine | EN300-345970-0.05g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 0.05g |
$111.0 | 2023-09-03 | |
| Enamine | EN300-345970-0.1g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 0.1g |
$165.0 | 2023-09-03 | |
| Enamine | EN300-345970-0.25g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 0.25g |
$235.0 | 2023-09-03 | |
| Enamine | EN300-345970-0.5g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 0.5g |
$371.0 | 2023-09-03 | |
| Enamine | EN300-345970-1.0g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 1g |
$476.0 | 2023-06-06 | |
| Enamine | EN300-345970-2.5g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 2.5g |
$964.0 | 2023-09-03 | |
| Enamine | EN300-345970-5.0g |
3,3,3-trimethoxypropanenitrile |
70138-31-7 | 70% | 5g |
$1218.0 | 2023-06-06 |
3,3,3-Trimethoxypropanenitrile Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
70138-31-7 (3,3,3-Trimethoxypropanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
